Cas no 2229207-98-9 (Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate)

• Product Name: Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate
• CAS No: 2229207-98-9
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5762341
• PubChem ID: 165762198
• Update Time: 2025-05-20

Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate
• EN300-1794356
• 2229207-98-9
• Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate

• Inchi： 1S/C11H11NO5/c1-7-4-3-5-8(11(7)12(15)16)9(13)6-10(14)17-2/h3-5H,6H2,1-2H3
• InChI Key： AHXIULJYPXVPSH-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Additional information on Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate

Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate (CAS No. 2229207-98-9): A Comprehensive Overview

Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate, identified by its CAS number 2229207-98-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate consists of a propanoate ester linked to a nitro-substituted aromatic ring. The presence of the nitro group and the methyl substituent on the phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation in synthetic chemistry and medicinal applications.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. These compounds are known for their ability to interact with biological targets in novel ways, often leading to the discovery of new therapeutic agents. The specific arrangement of functional groups in Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate suggests potential activity as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential role in the development of novel drugs targeting neurological disorders. Studies have indicated that nitroaromatic derivatives can modulate neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate align well with these requirements, suggesting it could be a key intermediate in designing such therapeutic agents.

Furthermore, the compound's stability under various reaction conditions makes it an attractive choice for synthetic chemists. Its ability to undergo selective modifications while maintaining structural integrity allows for versatile applications in drug discovery pipelines. Researchers have been particularly interested in exploring its reactivity as a precursor for more complex molecules, leveraging its ester functionality for further derivatization.

The synthesis of Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the nitration of a suitable aromatic precursor, followed by esterification to introduce the propanoate moiety. These steps showcase the compound's potential as a building block in more intricate synthetic schemes.

In academic research, this compound has been utilized in various mechanistic studies to understand the behavior of nitroaromatic compounds in different environments. Its role as a reference standard has helped researchers elucidate reaction pathways and optimize synthetic protocols. The insights gained from these studies contribute to the broader understanding of organic chemistry principles and their application in pharmaceutical development.

The pharmaceutical industry has also shown interest in exploring the potential therapeutic benefits of derivatives of Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate. Preclinical studies have begun to investigate its effects on biological targets, providing preliminary data on its pharmacological activity. These early findings are encouraging and warrant further investigation into its potential as a lead compound for new drug candidates.

The chemical properties of this compound make it particularly useful in studying enzyme inhibition and receptor binding interactions. Its ability to interact with biological targets at specific sites suggests it could be used to develop inhibitors or modulators for various enzymes and receptors involved in disease pathways. This aspect is particularly relevant in the context of developing targeted therapies for chronic diseases.

As research continues to advance, the applications of Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate are expected to expand. The compound's unique structural features and chemical properties position it as a versatile tool for both academic research and industrial development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in the pharmaceutical landscape.

In conclusion, Methyl 3-(3-methyl-2-nitrophenyl)-3-oxopropanoate (CAS No. 2229207-98-9) represents a significant advancement in chemical and pharmaceutical research. Its potential applications in drug development, coupled with its unique structural characteristics, make it a valuable asset for researchers worldwide. As further studies uncover its full range of properties and uses, this compound is poised to play an increasingly important role in advancing medical science.